molecular formula C16H15NO3 B5345589 3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid

3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid

Cat. No. B5345589
M. Wt: 269.29 g/mol
InChI Key: ZOYQOGCJSCYIIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid, also known as THIQ, is a chemical compound that has been studied for its potential applications in scientific research. THIQ is a derivative of isoquinoline, a class of compounds that has been shown to have various biological activities. In

Mechanism of Action

The mechanism of action of 3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid is not fully understood, but it is believed to act as a dopamine receptor agonist. Dopamine is a neurotransmitter that plays a role in the regulation of movement, motivation, and reward. By acting as a dopamine receptor agonist, this compound may increase dopamine activity in the brain, which could have therapeutic effects in the treatment of Parkinson's disease and other neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can increase dopamine release from neurons and enhance dopamine receptor signaling. In animal studies, this compound has been shown to improve motor function in models of Parkinson's disease. This compound has also been shown to have antioxidant properties, which could have implications for the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of 3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid is its high purity, which makes it suitable for use in lab experiments. However, one limitation is its relatively low solubility in water, which may limit its use in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for research on 3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid. One area of interest is the development of new compounds based on the this compound scaffold with improved pharmacological properties. Another area of interest is the investigation of this compound's potential therapeutic effects in other neurological disorders, such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential applications in scientific research. The synthesis of this compound involves the reaction of 3-hydroxy-4-nitrobenzoic acid with 1,2,3,4-tetrahydroisoquinoline in the presence of a reducing agent. This compound has been shown to act as a dopamine receptor agonist, which may have implications for the treatment of Parkinson's disease and other neurological disorders. This compound has also been shown to have antioxidant properties, which could have implications for the treatment of oxidative stress-related disorders. While this compound has advantages for use in lab experiments, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid involves the reaction of 3-hydroxy-4-nitrobenzoic acid with 1,2,3,4-tetrahydroisoquinoline in the presence of a reducing agent, such as palladium on carbon. The resulting product is then purified using column chromatography. This method has been shown to yield high purity this compound.

Scientific Research Applications

3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid has been studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to act as a dopamine receptor agonist, which may have implications for the treatment of Parkinson's disease and other neurological disorders. In pharmacology, this compound has been studied for its potential use as a lead compound for the development of new drugs. In medicinal chemistry, this compound has been used as a scaffold for the design of novel compounds with improved pharmacological properties.

properties

IUPAC Name

3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15NO3/c18-15-8-10(16(19)20)4-5-14(15)13-3-1-2-11-9-17-7-6-12(11)13/h1-5,8,17-18H,6-7,9H2,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOYQOGCJSCYIIX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCC2=C1C(=CC=C2)C3=C(C=C(C=C3)C(=O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.